Cas no 1379322-63-0 (2-(2,3-dihydro-1-benzofuran-7-yl)acetamide)

• Product Name: 2-(2,3-dihydro-1-benzofuran-7-yl)acetamide
• CAS No: 1379322-63-0
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD20720295
• CID: 5607725
• PubChem ID: 129939033
• Update Time: 2025-06-12

2-(2,3-dihydro-1-benzofuran-7-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1-benzofuran-7-yl)acetamide
• 7-Benzofuranacetamide, 2,3-dihydro-
• EN300-8146834
• 1379322-63-0

• MDL： MFCD20720295
• Inchi： 1S/C10H11NO2/c11-9(12)6-8-3-1-2-7-4-5-13-10(7)8/h1-3H,4-6H2,(H2,11,12)
• InChI Key： AWNYFCGFIUIDQZ-UHFFFAOYSA-N
• SMILES： O1C2=C(CC(N)=O)C=CC=C2CC1

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.237±0.06 g/cm3(Predicted)
• Boiling Point: 401.4±34.0 °C(Predicted)
• pka: 16.21±0.40(Predicted)

Additional information on 2-(2,3-dihydro-1-benzofuran-7-yl)acetamide

Comprehensive Overview of 2-(2,3-dihydro-1-benzofuran-7-yl)acetamide (CAS No. 1379322-63-0): Properties, Applications, and Research Insights

2-(2,3-dihydro-1-benzofuran-7-yl)acetamide (CAS No. 1379322-63-0) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and biochemical research. This benzofuran derivative features a fused heterocyclic core, combining the aromatic properties of benzene with the oxygen-containing furan ring, which contributes to its diverse reactivity and potential applications. The presence of the acetamide functional group further enhances its versatility, making it a valuable intermediate in synthetic chemistry and drug discovery.

Recent studies highlight the growing interest in benzofuran-based compounds due to their broad pharmacological activities, including anti-inflammatory, antimicrobial, and neuroprotective effects. Researchers are particularly focused on optimizing the structure-activity relationship (SAR) of derivatives like 2-(2,3-dihydro-1-benzofuran-7-yl)acetamide to enhance bioavailability and target specificity. This aligns with current trends in precision medicine and small-molecule therapeutics, where tailored chemical modifications can significantly improve efficacy.

From a synthetic perspective, the compound's CAS No. 1379322-63-0 serves as a critical identifier for regulatory and commercial purposes. Its molecular formula (C₁₀H₁₁NO₂) and molecular weight (177.20 g/mol) are frequently referenced in patent literature and academic publications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize its purity and structural integrity, ensuring compliance with industry standards.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for 2-(2,3-dihydro-1-benzofuran-7-yl)acetamide to minimize hazardous byproducts. This resonates with the global push toward sustainable pharmaceutical manufacturing, a topic frequently searched in academic and industrial forums. Computational tools like molecular docking and QSAR modeling are also being leveraged to predict its interactions with biological targets, accelerating drug development cycles.

The compound's potential extends beyond therapeutics. Its fluorescent properties and electron-rich structure make it a candidate for materials science applications, such as organic semiconductors or sensors. This multidisciplinary relevance underscores why queries like "benzofuran acetamide applications" and "CAS 1379322-63-0 uses" trend in scientific databases.

Quality control and regulatory compliance are paramount for commercial-scale production. Certificates of Analysis (CoA) for CAS No. 1379322-63-0 typically include data on melting point, solubility, and storage conditions, addressing common user concerns about stability and handling. Suppliers often emphasize GMP-grade synthesis to meet the stringent requirements of preclinical studies.

In summary, 2-(2,3-dihydro-1-benzofuran-7-yl)acetamide represents a compelling case study in modern chemical innovation. Its intersection with drug discovery, sustainable chemistry, and advanced materials positions it as a compound of enduring scientific and industrial interest. Ongoing research continues to uncover novel applications, ensuring its prominence in peer-reviewed literature and commercial pipelines alike.